Antiarol
Cat. No. B152058
CAS RN:
642-71-7
M. Wt: 184.19 g/mol
InChI Key: VTCDZPUMZAZMSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Antiarol is a member of aromatic phenols and exhibits moderate DPPH free radical scavenging activity .
Synthesis Analysis
The synthesis of Antiarol involves the asymmetric reduction of prochiral ketones, particularly, reductive desymmetrization of 2,2-disubstituted prochiral 1,3-cyclodiketones to produce enantiopure chiral alcohols .Molecular Structure Analysis
The molecular formula of Antiarol is C9H12O4. Its IUPAC Standard InChI is InChI=1S/C9H12O4/c1-11-7-4-6(10)5-8(12-2)9(7)13-3/h4-5,10H,1-3H3 .Physical And Chemical Properties Analysis
Antiarol has a molecular weight of 184.19 g/mol. It is stable if stored as directed and should be protected from light and heat .Scientific Research Applications
All-Metal Antiaromatic Molecule: Rectangular Al44- in the Li3Al4- Anion
- Application : Experimental and theoretical characterization of antiaromaticity in an all-metal system, specifically Li3Al4–, produced by laser vaporization. This involves molecular orbital analyses revealing that the rectangular Al44– tetraanion has four π electrons, which is consistent with the 4n Hückel rule for antiaromaticity.
- Reference : A. Kuznetsov et al., 2003, Science.
Antimicrobial Activity and the Mechanism of Silver Nanoparticle Thermosensitive Gel
- Application : Investigating the antimicrobial activity and mechanism of silver nanoparticles incorporated into thermosensitive gel (S-T-Gel) against various bacteria. This study provides insights into how S-T-Gel might destroy bacterial cell membranes, condense DNA, and coagulate with cytoplasm, leading to bacterial cell death.
- Reference : Meiwan Chen et al., 2011, International Journal of Nanomedicine.
Mitochondrial Production of Reactive Oxygen Species Mediate Dicumarol-induced Cytotoxicity in Cancer Cells
- Application : Exploring dicumarol-induced cytotoxicity and oxidative stress in cancer cells. The study hypothesizes that mitochondrial production of reactive oxygen species mediates increased susceptibility of cancer cells to dicumarol-induced metabolic oxidative stress.
- Reference : Juan Du et al., 2006, Journal of Biological Chemistry.
Antiviral Activity of an Aqueous Extract Derived from Aloe Arborescens Mill.
- Application : Examining the antiviral activity of an aqueous extract of Aloe arborescens Mill. against viruses causing upper respiratory tract infections. This study provides evidence of selective antiviral activity against influenza viruses.
- Reference : B. Glatthaar-Saalmüller et al., 2015, Phytomedicine.
Antioxidant Activities of Tocopherols/Tocotrienols and Lipophilic Antioxidant Capacity
- Application : Measuring the antioxidant activity of tocopherols and tocotrienols using photochemiluminescence. This research contributes to understanding the AOA of vitamin E isomers and their correlation with redox potential and biological activity.
- Reference : J. Karmowski et al., 2015, Food chemistry.
Safety And Hazards
properties
IUPAC Name |
3,4,5-trimethoxyphenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O4/c1-11-7-4-6(10)5-8(12-2)9(7)13-3/h4-5,10H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTCDZPUMZAZMSB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20214405 |
Source
|
| Record name | 3,4,5-Trimethoxyphenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20214405 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4,5-Trimethoxyphenol | |
CAS RN |
642-71-7 |
Source
|
| Record name | 3,4,5-Trimethoxyphenol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=642-71-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,4,5-Trimethoxyphenol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000642717 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3,4,5-Trimethoxyphenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20214405 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,4,5-trimethoxyphenol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.353 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3,4,5-TRIMETHOXYPHENOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/WXG8D4R582 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
239
Citations
From the methanol extract of the stem bark of the African tree Antiaris africana Engler, two new bioactive metabolites were isolated, namely, the α-amyrin derivative 1β, 11α-dihydroxy-3β…
Number of citations: 14
www.thieme-connect.com
… pyridine—415) of the Based on the aforementioned evidence, the structure anom'cric carbon of the D-apiosyl moiety (C—l”),22) of kelampayoside A has been elucidated to be antiarol …
Number of citations: 66
www.jstage.jst.go.jp
A new secoiridoid glucoside named 3'-O-caffeoylsweroside (1), and two new phenolic apioglucosides, named kelampayoside A (4) and kelampayoside B (6), together with eleven …
Number of citations: 1
cir.nii.ac.jp
SYNTHESE DE L'ANTIAROL (TRIMETHOXY-3,4,5 PHENOL). NOTE DE LABORATOIRE … SYNTHESE DE L'ANTIAROL (TRIMETHOXY-3,4,5 PHENOL). NOTE DE LABORATOIRE …
Number of citations: 0
pascal-francis.inist.fr
… in antiarol was 0.48 mg/mL, and EC50 in coniferylic alcohol was 0.54 mg/mL. Antiarol had an … Vanillin, scopoletin and antiarol did not have a toxic effect on the cell culture of Stylonychia …
Number of citations: 34
www.researchgate.net
Starting from antiarol a convenient synthesis of 2-methyl-5: 6: 7-trimethoxy (trihydroxy) and 5: 6: 7: 4′-tetramethoxy isoflavones has been carried out. The intermediate ketones are …
Number of citations: 8
link.springer.com
… 3,4,5-trimethoxyphenol (antiarol) under Mitsunobu l and mild … Mitsunobu glycosidation of antiarol with anomerically pure … ct-trichloracetimidate 14 with antiarol under the influence of a …
Number of citations: 6
www.sciencedirect.com
… The 2,4-dinitrophenyl ether of antiarol, under conditions identical to those used on antiarol, … The mixture with the dinitrophenyl ether of antiarol melted at 123-140, but that with material …
Number of citations: 16
pubs.acs.org
… In this paper, we describe the isolation of antiarol (1) [10], (3S,5R,6S,9R)-3,6- dihydroxy-5,6-dihydro-β-ionol (2) [11], blumenol A (3) [12], coniferyl aldehyde (4) [13], stigmast-5-ene-3β,7β…
Number of citations: 3
link.springer.com
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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